Cas no 34633-34-6 (Bifluranol)

• Product Name: Bifluranol
• CAS No: 34633-34-6
• MF: C₁₇H₁₈F₂O₂
• MW: 292.320432186127
• CID: 308056
• Update Time: 2025-06-09

Bifluranol Chemical and Physical Properties

Names and Identifiers

• Phenol,4,4'-[(1R,2S)-1-ethyl-2-methyl-1,2-ethanediyl]bis[2-fluoro-, rel-
• 2-fluoro-4-[3-(3-fluoro-4-hydroxyphenyl)pentan-2-yl]phenol
• Bifluranol
• Bifluranolum
• Bifluranolum [INN-Latin]
• BX-341
• erythro-2,3-Bis(3-fluor-4-hydroxyphenyl)pentan

• Inchi： 1S/C17H18F2O2/c1-3-13(12-5-7-17(21)15(19)9-12)10(2)11-4-6-16(20)14(18)8-11/h4-10,13,20-21H,3H2,1-2H3/t10-,13-/m1/s1
• InChI Key： RDVXUHOSYIBGBT-ZWNOBZJWSA-N
• SMILES： FC1=C(C=CC(=C1)[C@H](CC)[C@H](C)C1C=CC(=C(C=1)F)O)O

Computed Properties

• Exact Mass: 292.12700

Experimental Properties

• Melting Point: 158-159°
• PSA: 40.46000
• LogP: 4.67330

Bifluranol Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on Bifluranol

Bifluranol (CAS No. 34633-34-6): A Comprehensive Overview of Its Properties and Applications

Bifluranol (CAS No. 34633-34-6) is a specialized chemical compound that has garnered significant attention in various industries due to its unique properties. This article delves into the molecular structure, applications, and current trends surrounding Bifluranol, addressing common queries and highlighting its relevance in modern research and industrial processes.

The chemical formula and structural characteristics of Bifluranol make it a versatile compound. Its CAS number, 34633-34-6, is often used in scientific literature and regulatory documents to ensure precise identification. Researchers and industry professionals frequently search for "Bifluranol uses" or "CAS 34633-34-6 properties," reflecting the growing interest in its potential applications.

One of the key areas where Bifluranol has shown promise is in the field of material science. Its stability under various conditions makes it suitable for use in advanced polymer formulations. Additionally, its compatibility with other compounds has led to its inclusion in specialty coatings and adhesives, addressing the demand for high-performance materials in sectors like automotive and aerospace.

Environmental sustainability is a hot topic today, and Bifluranol has been studied for its eco-friendly potential. Searches such as "Bifluranol environmental impact" or "green chemistry applications of CAS 34633-34-6" indicate user curiosity about its role in sustainable practices. Recent studies suggest that Bifluranol may contribute to reducing waste in manufacturing processes, aligning with global efforts to minimize carbon footprints.

In the pharmaceutical and agrochemical industries, Bifluranol has been explored for its bioactive properties. Queries like "Bifluranol in drug development" or "CAS 34633-34-6 in agriculture" highlight its potential in these fields. While research is ongoing, preliminary findings suggest that Bifluranol could play a role in formulating next-generation crop protection agents or even therapeutic compounds.

The synthesis and production of Bifluranol (CAS No. 34633-34-6) are also topics of interest. Industrial chemists often search for "Bifluranol synthesis methods" or "scaling up production of 34633-34-6," reflecting the need for efficient and cost-effective manufacturing processes. Advances in catalytic technologies have improved the yield and purity of Bifluranol, making it more accessible for commercial applications.

Safety and regulatory compliance are critical considerations for any chemical compound. Users frequently inquire about "Bifluranol safety data" or "CAS 34633-34-6 regulatory status." While Bifluranol is not classified as hazardous under current guidelines, proper handling and storage are essential to ensure workplace safety. Regulatory agencies continue to monitor its use, ensuring alignment with international standards.

Looking ahead, the future of Bifluranol appears promising. With ongoing research into its applications and improvements in production techniques, this compound is poised to play a significant role in multiple industries. Whether it's in sustainable materials, pharmaceuticals, or agrochemicals, Bifluranol (CAS No. 34633-34-6) remains a subject of keen scientific and industrial interest.